4-[(3-Methylphenyl)sulfonyl]benzenamine

• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 4-(3-methylphenyl)sulfonylaniline
• InChI: InChI=1S/C13H13NO2S/c1-10-3-2-4-13(9-10)17(15,16)12-7-5-11(14)6-8-12/h2-9H,14H2,1H3
• InChI Key: MUDBXLRIOAWFNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)C2=CC=C(C=C2)N

Description

4-[(3-Methylphenyl)sulfonyl]benzenamine is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 3-methylphenyl 4-nitrophenyl sulfone (0.50 g, 1.8 mmol) and stannous chloride dehydrate (2.03 g, 9.0 mmol) in absolute ethanol (5 mL) was heated at reflux for 1 hour. The reaction mixture was poured into ice water and the aqueous solution basified with 15% NaOH and extracted with ethyl acetate (2×100 mL). The combined organic extracts were dried (MgSO4), filtered, and the solvent removed in vacuo to yield an off-white solid. Recrystallization from absolute ethanol/hexane yielded the title benzenamine (0.45 g, 100%) as a white solid; mp 183°-185° C. 1H--NMR (300 MHz, d6 --DMSO): 2.36 (s, 3H, CH 3), 6.17 (s, 2H, NH2), 6.61 (dd, 2H, J=7.0, 1.8 Hz, aromatic), 7.43 (d, 2H, J=7.1 Hz, aromatic), 7.54 (d, 2H, J=8.7 Hz, aromatic), 7.63 (m, 2H, aromatic). MS (CI, CH4): 248(M+1).